Cas no 1213611-86-9 (3-(1R)-1-aminoethyl-4-nitrophenol)

• Product Name: 3-(1R)-1-aminoethyl-4-nitrophenol
• CAS No: 1213611-86-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6033792
• PubChem ID: 55277127
• Update Time: 2025-06-11

3-(1R)-1-aminoethyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-1-aminoethyl-4-nitrophenol
• 3-[(1R)-1-aminoethyl]-4-nitrophenol
• AKOS006328506
• EN300-1865532
• 1213611-86-9

• Inchi： 1S/C8H10N2O3/c1-5(9)7-4-6(11)2-3-8(7)10(12)13/h2-5,11H,9H2,1H3/t5-/m1/s1
• InChI Key： GEDLSHFWIWNOCW-RXMQYKEDSA-N
• SMILES： OC1C=CC(=C(C=1)[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 3-(1R)-1-aminoethyl-4-nitrophenol

Research Brief on 3-(1R)-1-aminoethyl-4-nitrophenol (CAS: 1213611-86-9): Recent Advances and Applications

3-(1R)-1-aminoethyl-4-nitrophenol (CAS: 1213611-86-9) is a chiral compound of significant interest in the field of chemical biology and pharmaceutical research. Its unique structural features, including the presence of an aminoethyl group and a nitro-substituted phenol, make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug development, particularly as a building block for kinase inhibitors and other targeted therapies. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(1R)-1-aminoethyl-4-nitrophenol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the chiral center at the 1-position of the aminoethyl group is critical for the compound's ability to confer selectivity to the resulting inhibitors. The study utilized X-ray crystallography to elucidate the binding interactions between derivatives of this compound and the BTK active site, providing valuable insights for structure-based drug design.

In the area of analytical chemistry, recent advancements have focused on developing more efficient synthetic routes for 3-(1R)-1-aminoethyl-4-nitrophenol. A 2024 publication in Organic Process Research & Development reported a novel asymmetric synthesis method that achieves 98% enantiomeric excess with significantly improved yield compared to previous methods. This breakthrough has important implications for scaling up production while maintaining the high purity required for pharmaceutical applications.

The compound's biological activity has also been the subject of recent investigation. Studies have shown that certain derivatives of 3-(1R)-1-aminoethyl-4-nitrophenol exhibit promising antimicrobial properties against drug-resistant bacterial strains. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified structural modifications that enhance antibacterial activity while maintaining low cytotoxicity, suggesting potential for development as novel anti-infective agents.

From a pharmacological perspective, the metabolic stability and pharmacokinetic properties of 3-(1R)-1-aminoethyl-4-nitrophenol derivatives have been evaluated in several recent preclinical studies. These investigations have revealed that the nitro group plays a dual role - contributing to both target binding and metabolic clearance. Current research efforts are focused on optimizing this balance to improve drug-like properties while maintaining therapeutic efficacy.

Looking forward, the versatility of 3-(1R)-1-aminoethyl-4-nitrophenol as a chemical scaffold continues to drive innovation in drug discovery. Its application extends beyond small molecule therapeutics, with recent studies exploring its use in the development of targeted drug delivery systems and as a molecular probe for studying enzyme mechanisms. The compound's unique combination of chemical functionality and stereochemical properties ensures its ongoing relevance in pharmaceutical research and development.